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Compound of Interest

Compound Name: 1,2-Diethoxyethane

Cat. No.: B108276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidance on the experimental setup and execution of

chemical reactions using ethylene glycol diethyl ether (EGEE), also known as 1,2-
diethoxyethane, as a solvent. EGEE is a versatile aprotic polar solvent beneficial for its high

boiling point and stability in the presence of strong bases, making it suitable for a variety of

organic transformations.[1]

Properties of Ethylene Glycol Diethyl Ether
Ethylene glycol diethyl ether is a colorless liquid with a characteristic mild, sweetish odor.[2][3]

Its physical and chemical properties make it a useful high-boiling solvent for various

applications, including as a medium for organic reactions and in the production of

nitrocellulose, resins, and adhesives.[1][4]

Table 1: Physical and Chemical Properties of Ethylene Glycol Diethyl Ether
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Property Value Citations

Molecular Formula C6H14O2 [5]

Molecular Weight 118.17 g/mol [6]

Boiling Point 121-122°C [4]

Melting Point -74°C [5]

Density 0.842 g/mL at 25°C [4][6]

Flash Point 35°C (95°F) [3][5]

Autoignition Temp. 208°C (406°F) [4]

Water Solubility Slightly soluble / 34 g/L [4]

Vapor Pressure 9.4 mmHg at 20°C [4][6]

Safety Protocols and Handling
WARNING: Ethylene glycol diethyl ether is a flammable liquid and can form explosive

peroxides upon storage, especially when exposed to air.[5][7] It can cause eye, skin, and

respiratory tract irritation.[5][7] Animal tests suggest it may have reproductive toxicity.[5][8]

2.1 Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory.[2][9]

Skin Protection: Wear solvent-resistant gloves (e.g., Neoprene, Viton) and a flame-resistant

lab coat.[7][9]

Respiratory Protection: All work should be conducted in a certified chemical fume hood to

avoid inhalation of vapors.[5][7]

2.2 Storage and Handling

Storage: Store in a cool, well-ventilated, fireproof area away from strong oxidants and acids.

[5][7] To prevent peroxide formation, store containers under an inert atmosphere, such as

nitrogen, and keep them tightly sealed.[7][9] Do not store for long periods.[7]
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Peroxide Testing: Before use, especially before distillation, check for the presence of

peroxides using peroxide test strips.[5][10] If peroxides are detected, they must be

eliminated before proceeding.

Ignition Sources: EGEE is highly flammable.[11] Keep away from open flames, sparks, hot

surfaces, and other ignition sources.[5][7] Use non-sparking tools for handling containers.[7]

Grounding: Metal containers used for transferring the solvent should be grounded and

bonded to prevent static discharge.[7]

2.3 Spill and Emergency Procedures

Spill: In case of a spill, remove all ignition sources.[5] Absorb the spill with a non-combustible

material like sand or dry earth and transfer it to a sealed container for disposal.[11]

First Aid:

Inhalation: Move the individual to fresh air and rest.[5]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty

of water.[5][7]

Eye Contact: Immediately rinse eyes with plenty of water for several minutes.[5]

Ingestion: Rinse mouth and give one or two glasses of water to drink. Do not induce

vomiting.[5][12]

General Experimental Setup
Many reactions in EGEE, particularly those involving organometallic reagents, require an inert

atmosphere to exclude moisture and oxygen. A standard setup involves oven-dried glassware

assembled while hot and purged with an inert gas like nitrogen or argon.
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Inert Atmosphere Reaction Setup
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Caption: General inert atmosphere reaction apparatus.

Application Protocol 1: Grignard Reagent Formation
Ethylene glycol diethyl ether and its analogs are effective solvents for the preparation of

Grignard reagents, especially for reactions that require higher temperatures than those

achievable with diethyl ether or THF.[1][13]

Workflow for Grignard Reagent Preparation
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1. Setup & Purge
- Assemble dry glassware

- Purge with Nitrogen

2. Add Reagents
- Magnesium turnings

- EGEE solvent

3. Initiate Reaction
- Add a small amount of

  organic halide
- Warm gently if needed

4. Add Halide
- Add remaining organic halide
  dropwise via addition funnel

5. Reflux
- Maintain gentle reflux

  (e.g., 50-80°C)
- Stir until Mg is consumed

6. Cool & Use
- Cool to room temperature
- Reagent is ready for use

Click to download full resolution via product page

Caption: Workflow for Grignard reagent synthesis.

Experimental Protocol
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This protocol is adapted from procedures for preparing Grignard reagents in higher-boiling

ether solvents.[13][14]

Glassware Preparation: Oven-dry a three-neck round-bottom flask, a reflux condenser, and a

dropping funnel. Assemble the apparatus while hot and immediately place it under a positive

pressure of nitrogen.

Reagent Addition: To the flask, add magnesium turnings. Add a portion of the total required

anhydrous ethylene glycol diethyl ether.

Initiation: In the dropping funnel, prepare a solution of the organic halide (e.g., an alkyl or aryl

bromide) in the remaining anhydrous EGEE. Add a small amount of this solution to the

magnesium suspension. The reaction may need gentle warming to initiate, which is often

indicated by bubbling on the magnesium surface.

Reaction: Once the reaction has started, add the remainder of the organic halide solution

dropwise at a rate that maintains a gentle reflux. The reaction is exothermic.[13]

Completion: After the addition is complete, continue to stir the mixture. Gentle heating may

be applied to bring the reaction to completion, typically for 1-5 hours, until most of the

magnesium has been consumed.[13][15]

Use: Cool the resulting dark grey or brown solution to room temperature. The Grignard

reagent is now ready for use in subsequent steps.

Table 2: Example Conditions for Grignard Reactions in Glycol Ethers
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Parameter Value Citations

Solvent Diethylene Glycol Dibutyl Ether [13]

Reactants Ethyl Bromide, Magnesium [13]

Temperature 40°C (initial), up to 70-80°C [13]

Reaction Time 1 - 5 hours [13][15]

Notes

EGEE is a structural analog

and is also suitable for

Grignard reactions.

[14][16]

Application Protocol 2: Reduction with Lithium
Aluminum Hydride (LAH)
EGEE can serve as a solvent for reductions using metal hydrides like LiAlH₄, particularly when

higher temperatures are needed.[1] LAH is a powerful reducing agent capable of reducing

esters, carboxylic acids, amides, and nitriles.[17][18]

Workflow for LAH Reduction
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1. Setup & Reagent Prep
- Assemble dry, inert apparatus

- Prepare LAH suspension in EGEE

2. Cool Reaction
- Cool LAH suspension

  in an ice bath (0°C)

3. Add Substrate
- Slowly add substrate solution

  (dissolved in EGEE)
  to the LAH suspension

4. Reaction
- Stir at 0°C or allow to

  warm to room temperature

5. Quench Reaction
- Cool to 0°C

- Add water, then NaOH(aq),
  then more water (Fieser workup)

6. Isolate Product
- Filter solids

- Dry and evaporate solvent
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Caption: Workflow for a typical LAH reduction.
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CAUTION: LiAlH₄ reacts violently with water and other protic sources, liberating flammable

hydrogen gas.[17] Handle with extreme care under an inert atmosphere.

Setup: Assemble an oven-dried, three-neck flask with a stirrer, dropping funnel, and nitrogen

inlet.

LAH Suspension: Under a nitrogen atmosphere, carefully add LiAlH₄ powder to anhydrous

EGEE in the flask to form a suspension. Cool the flask to 0°C using an ice bath.

Substrate Addition: Dissolve the compound to be reduced (e.g., an ester) in anhydrous

EGEE and add this solution to the dropping funnel. Add the solution dropwise to the stirred

LAH suspension, maintaining the temperature below 10°C.[17]

Reaction: After the addition is complete, the reaction can be stirred at 0°C or allowed to

warm to room temperature until the reaction is complete (monitor by TLC).

Workup (Fieser Method): Cool the reaction mixture back to 0°C.[19] Cautiously and slowly

perform the following additions in sequence while stirring vigorously:

'x' mL of water (where 'x' is the mass in grams of LAH used).

'x' mL of 15% aqueous sodium hydroxide.

'3x' mL of water.

Isolation: Allow the mixture to warm to room temperature and stir for 15-30 minutes. A

granular white precipitate of aluminum salts should form.[19] Add an anhydrous drying agent

(e.g., MgSO₄), stir, and then filter the mixture to remove the salts. The product can be

isolated from the filtrate by evaporating the solvent.

Table 3: Reagents for Fieser Workup of LAH Reductions
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Step
Reagent Added
(per 'x' g of LAH)

Purpose Citations

1 x mL Water
Decomposes excess

LAH
[19]

2 x mL 15% NaOH (aq)
Forms granular

aluminum salts
[19]

3 3x mL Water
Completes

precipitation
[19]

Application Protocol 3: Suzuki-Miyaura Cross-
Coupling
Ethylene glycol and its ethers have been shown to be effective solvents for palladium-catalyzed

Suzuki-Miyaura cross-coupling reactions, often allowing for ligand-free conditions and high

yields at room temperature or with gentle heating.[20][21]

Catalytic Cycle for Suzuki-Miyaura Coupling

Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂ Oxidative
Addition

R¹-X
R¹-Pd(II)L₂-X Transmetalation[R²-B(OR)₂]⁻ R¹-Pd(II)L₂-R²

Reductive
Elimination 

R¹-R²

Click to download full resolution via product page

Caption: Key steps in the Suzuki coupling cycle.
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This protocol is based on a general procedure for ligand-free Suzuki coupling in ethylene

glycol.[21][22]

Setup: In a flask, combine the aryl halide (1.0 mmol), arylboronic acid (1.2-1.5 mmol), a base

(e.g., K₃PO₄, 2.0 mmol), and the palladium catalyst (e.g., Pd(OAc)₂, 0.5-1 mol%).

Solvent Addition: Add ethylene glycol diethyl ether (e.g., 3-5 mL).

Reaction: Stir the mixture vigorously at room temperature or heat to a specified temperature

(e.g., 80°C). Monitor the reaction's progress using TLC or GC-MS.

Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the

reaction with water and extract the product with an organic solvent like diethyl ether or ethyl

acetate (3 x 15 mL).

Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and filter. Concentrate the solvent under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to obtain

the desired biaryl product.[22]

Table 4: Representative Conditions for Suzuki Coupling in Glycol Solvents

Parameter Value Citations

Solvent Ethylene Glycol [21]

Catalyst Pd(OAc)₂ (ligand-free) [21][22]

Base K₃PO₄ [21]

Reactants Aryl Bromide, Arylboronic Acid [21]

Temperature Room Temperature to 80°C [20][21]

Catalyst Loading 0.5 mol% [21]

Notes

EGEE is an excellent

alternative, offering similar

solvating properties.

[23]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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